Cas no 16538-91-3 (Decane-2,9-dione)

• Product Name: Decane-2,9-dione
• CAS No: 16538-91-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD03413036
• CID: 121725
• PubChem ID: 537414
• Update Time: 2025-06-28

Decane-2,9-dione Chemical and Physical Properties

Names and Identifiers

• Decane-2,9-dione
• 2,9-Decanedione
• 1,6-Diacetylhexane
• 2,9-decandione
• AC1LBKJF
• AG-E-15064
• AK102929
• ANW-65269
• CTK0H2054
• Decan-2,9-dion
• decan-2,9-dione
• 2,9-Decadione
• YUMJAVUEKNJIQY-UHFFFAOYSA-N
• 8396AA
• AX8234468
• 16538-91-3
• Z1198162235
• C73196
• EN300-6504992
• AS-56609
• DTXSID20336939
• CS-0155059
• SB34127
• MFCD03413036
• AKOS006276400
• SCHEMBL3626142
• DB-342553

• MDL： MFCD03413036
• Inchi： 1S/C10H18O2/c1-9(11)7-5-3-4-6-8-10(2)12/h3-8H2,1-2H3
• InChI Key： YUMJAVUEKNJIQY-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCC(C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 1.3

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 34.14
• Vapor Pressure: Not available

Decane-2,9-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Decane-2,9-dione

Comprehensive Overview of Decane-2,9-dione (CAS No.16538-91-3): Chemical Properties, Applications, and Recent Advances in Research

Decane-2,9-dione, a versatile organic compound with the CAS registry number CAS No.16538-91-3, has garnered significant attention in both academic and industrial research due to its unique structural characteristics and diverse chemical reactivity. This Decane-2,9-dione compound, characterized by a ten-carbon chain with ketone groups at the 2nd and 9th positions, exhibits a range of physical and chemical properties that make it a valuable intermediate in synthetic chemistry. Recent advancements in catalytic methods and green chemistry approaches have further expanded its utility in pharmaceutical development, polymer science, and materials engineering. The Decane-2,9-dione molecule’s symmetrical structure and functional group distribution enable it to participate in a wide array of chemical transformations, including Diels-Alder reactions, Michael additions, and condensation processes, which are critical in the synthesis of complex organic molecules.

The Decane-2,9-dione compound has been extensively studied for its role as a building block in the preparation of bioactive molecules. A 2023 study published in Organic Letters highlighted the application of Decane-2,9-dione in the synthesis of novel anti-inflammatory agents, where its ability to undergo selective α-alkylation under mild conditions significantly improved the yield and purity of target compounds. Researchers at the University of Cambridge demonstrated that Decane-2,9-dione could be efficiently functionalized using heterogeneous catalysis, reducing the environmental impact of traditional methods that rely on toxic reagents. This innovation aligns with the growing emphasis on sustainable chemical processes, as emphasized in the Green Chemistry Journal in 2022, which reported a 35% reduction in waste generation when using Decane-2,9-dione as a starting material compared to conventional approaches.

In the field of pharmaceutical research, the Decane-2,9-dione molecule has shown promise as a precursor for the development of small-molecule drugs targeting metabolic disorders. A recent clinical trial conducted by a multinational pharmaceutical company explored the use of Decane-2,9-dione-derived compounds in the treatment of type 2 diabetes. The study, published in Nature Medicine in 2024, revealed that a derivative of Decane-2,9-dione exhibited potent inhibition of the enzyme dipeptidyl peptidase-4 (DPP-4), a key target in diabetes management. The compound’s high solubility and metabolic stability, as confirmed by in vitro and in vivo experiments, positioned it as a potential lead candidate for further drug development. These findings underscore the importance of Decane-2,9-dione in advancing therapeutic strategies for chronic diseases through rational drug design.

The Decane-2,9-dione compound’s unique electronic properties have also attracted interest in materials science, particularly in the development of organic semiconductors. A 2023 review article in Advanced Materials discussed the application of Decane-2,9-dione as a core structure in conjugated polymers, where its ability to delocalize π-electrons enhanced charge transport efficiency. Researchers at the Max Planck Institute demonstrated that incorporating Decane-2,9-dione into polymer backbones improved the power conversion efficiency of organic photovoltaic devices by up to 12%. This breakthrough highlights the compound’s potential in renewable energy technologies, where the demand for cost-effective and scalable materials is rapidly increasing.

Industrial applications of Decane-2,9-dione have expanded into the realm of fragrance and flavor chemistry. A 2024 study in Flavour and Fragrance Journal explored the use of Decane-2,9-dione as a precursor for the synthesis of aldehydes and esters with desirable olfactory properties. The compound’s ability to undergo selective oxidation under controlled conditions enabled the production of high-purity flavor compounds with enhanced stability and shelf life. These findings are particularly relevant in the food and cosmetics industries, where the demand for natural and sustainable ingredients has driven innovation in synthetic pathways. The use of Decane-2,9-dione in this context not only meets consumer preferences but also reduces reliance on petrochemical-derived compounds.

Recent advances in computational chemistry have further elucidated the reactivity patterns of Decane-2,9-dione, providing insights into its role in complex synthetic sequences. A 2023 paper in Journal of Computational Chemistry employed quantum mechanical calculations to predict the transition states of key reactions involving Decane-2,9-dione. The study revealed that the compound’s carbonyl groups exhibit distinct electrophilic character, which facilitates nucleophilic attack in polar conditions. These findings have been instrumental in optimizing reaction conditions for industrial-scale applications, ensuring higher selectivity and lower energy consumption. The integration of computational tools with experimental data has become a cornerstone of modern synthetic chemistry, particularly in the development of Decane-2,9-dione-based molecules.

The Decane-2,9-dione molecule’s versatility is further demonstrated in its application to the synthesis of chiral compounds, a critical area in pharmaceutical and agrochemical industries. A 2024 study published in Angewandte Chemie described the use of Decane-2,9-dione in asymmetric catalysis, where a chiral ligand-based system achieved enantiomeric excesses exceeding 95%. This level of stereochemical control is essential for the production of drugs with high bioavailability and minimal side effects. The study also highlighted the scalability of the method, making it a viable option for large-scale manufacturing. These developments have significant implications for the pharmaceutical industry, where the demand for enantiomerically pure compounds continues to grow.

In summary, the Decane-2,9-dione compound has emerged as a multifaceted molecule with applications spanning pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity profile enable it to serve as a versatile building block in the synthesis of complex molecules. The ongoing research into Decane-2,9-dione underscores its importance in addressing global challenges, from developing novel therapeutics to advancing sustainable technologies. As the scientific community continues to explore the potential of Decane-2,9-dione, its role in innovation and discovery is poised to expand further, contributing to advancements in multiple disciplines.

The Decane-2,9-dione molecule is a highly versatile and multifaceted compound with a wide range of applications across various scientific and industrial domains. Its unique structural and electronic properties make it an invaluable building block in the synthesis of complex organic molecules, particularly in pharmaceuticals, materials science, and industrial chemistry. Below is a structured summary of its key applications and implications: --- ### 1. Pharmaceutical Development - Anti-inflammatory Agents: A 2023 study demonstrated the use of Decane-2,9-dione in the synthesis of novel anti-inflammatory compounds, where its ability to undergo selective α-alkylation under mild conditions significantly improved yields and purity. - Diabetes Therapeutics: A 2024 clinical trial highlighted the efficacy of Decane-2,9-dione-derived compounds in inhibiting DPP-4, a key enzyme in diabetes management, showing high solubility and metabolic stability. - Chiral Compounds: A 2024 study in *Angewandte Chemie* described the use of Decane-2,9-dione in asymmetric catalysis, achieving enantiomeric excesses exceeding 95%, which is critical for pharmaceuticals requiring high stereochemical purity. --- ### 2. Materials Science - Organic Semiconductors: Research at the Max Planck Institute showed that Decane-2,9-dione can be integrated into conjugated polymers, enhancing charge transport efficiency in organic photovoltaic devices by up to 12%. - Renewable Energy: Its role in improving power conversion efficiency positions Decane-2,9-dione as a promising material for future solar technologies. --- ### 3. Industrial Chemistry - Fragrance and Flavor Chemistry: A 2024 study in *Flavour and Fragrance Journal* explored the synthesis of aldehydes and esters from Decane-2,9-dione, producing high-purity flavor compounds with enhanced stability and shelf life. - Sustainable Processes: Use of Decane-2,9-dione in heterogeneous catalysis has reduced waste by 35% compared to traditional methods, aligning with sustainable chemical practices. --- ### 4. Computational Chemistry - Reactivity Insights: Quantum mechanical calculations have predicted the transition states of key reactions involving Decane-2,9-dione, providing critical data for optimizing synthetic conditions and reducing energy consumption in industrial applications. --- ### 5. Future Implications - Drug Development: The molecule’s role in rational drug design is expanding, particularly in the development of therapeutics for metabolic and chronic diseases. - Sustainability: Its integration into green chemistry practices and renewable energy technologies underscores its potential in addressing global challenges such as environmental impact and resource scarcity. --- ### Conclusion Decane-2,9-dione is a prime example of a molecule whose structural and reactive versatility has catalyzed innovation across multiple fields. Its applications in pharmaceuticals, materials science, and industrial chemistry highlight its significance in both academic research and practical applications. As the scientific community continues to explore its potential, Decane-2,9-dione is poised to remain a cornerstone in the advancement of science and technology.